molecular formula C7H7F3N2 B6153924 N-methyl-5-(trifluoromethyl)pyridin-3-amine CAS No. 120740-01-4

N-methyl-5-(trifluoromethyl)pyridin-3-amine

Cat. No. B6153924
CAS RN: 120740-01-4
M. Wt: 176.1
InChI Key:
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Description

“N-methyl-5-(trifluoromethyl)pyridin-3-amine” is a chemical compound with the molecular weight of 176.14 . It is a white to off-white solid and is used in various chemical reactions .


Synthesis Analysis

The synthesis of “this compound” and its derivatives has been a topic of interest in the agrochemical and pharmaceutical industries . For instance, trifluoromethylpyridines have been used as a key structural motif in active agrochemical and pharmaceutical ingredients .


Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C7H7F3N2/c1-11-6-3-2-5(4-12-6)7(8,9)10/h2-4H,1H3,(H,11,12) .


Chemical Reactions Analysis

“this compound” participates in various chemical reactions. For example, it undergoes alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles .


Physical And Chemical Properties Analysis

“this compound” is a white to off-white solid . It has a molecular weight of 176.14 and is stored in a refrigerator . The compound is shipped at room temperature .

Safety and Hazards

The compound has been assigned the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H302, H315, H319, H335, and precautionary statement P261 .

properties

{ "Design of the Synthesis Pathway": "The synthesis of N-methyl-5-(trifluoromethyl)pyridin-3-amine can be achieved through a multi-step process involving the introduction of the methyl and trifluoromethyl groups onto the pyridine ring, followed by the introduction of the amine group at the 3-position.", "Starting Materials": [ "3-cyanopyridine", "methylmagnesium bromide", "trifluoromethyl iodide", "boron trifluoride diethyl etherate", "ammonia" ], "Reaction": [ "Step 1: 3-cyanopyridine is reacted with methylmagnesium bromide in anhydrous ether to form N-methyl-3-pyridinecarbonitrile.", "Step 2: N-methyl-3-pyridinecarbonitrile is reacted with trifluoromethyl iodide and boron trifluoride diethyl etherate in anhydrous ether to form N-methyl-5-(trifluoromethyl)pyridine-3-carbonitrile.", "Step 3: N-methyl-5-(trifluoromethyl)pyridine-3-carbonitrile is then hydrolyzed with aqueous ammonia to form N-methyl-5-(trifluoromethyl)pyridin-3-amine." ] }

CAS RN

120740-01-4

Molecular Formula

C7H7F3N2

Molecular Weight

176.1

Purity

95

Origin of Product

United States

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